Cas no 898356-86-0 (N'-2-(cyclohex-1-en-1-yl)ethyl-N-(2,4-difluorophenyl)ethanediamide)

• Product Name: N'-2-(cyclohex-1-en-1-yl)ethyl-N-(2,4-difluorophenyl)ethanediamide
• CAS No: 898356-86-0
• MF: C₁₆H₁₈F₂N₂O₂
• MW: 308.323131084442
• CID: 5488184
• Update Time: 2025-10-21

N'-2-(cyclohex-1-en-1-yl)ethyl-N-(2,4-difluorophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(cyclohexen-1-yl)ethyl]-N'-(2,4-difluorophenyl)oxamide
• N'-2-(cyclohex-1-en-1-yl)ethyl-N-(2,4-difluorophenyl)ethanediamide

• Inchi： 1S/C16H18F2N2O2/c17-12-6-7-14(13(18)10-12)20-16(22)15(21)19-9-8-11-4-2-1-3-5-11/h4,6-7,10H,1-3,5,8-9H2,(H,19,21)(H,20,22)
• InChI Key： QFPORNBHADNLPR-UHFFFAOYSA-N
• SMILES： C(NCCC1CCCCC=1)(=O)C(NC1=CC=C(F)C=C1F)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-2-(cyclohex-1-en-1-yl)ethyl-N-(2,4-difluorophenyl)ethanediamide

Research Brief on N'-2-(cyclohex-1-en-1-yl)ethyl-N-(2,4-difluorophenyl)ethanediamide (CAS: 898356-86-0)

In recent years, the compound N'-2-(cyclohex-1-en-1-yl)ethyl-N-(2,4-difluorophenyl)ethanediamide (CAS: 898356-86-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The following brief provides an overview of the latest research findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N'-2-(cyclohex-1-en-1-yl)ethyl-N-(2,4-difluorophenyl)ethanediamide involves a multi-step process that ensures high yield and purity. Recent studies have optimized the synthetic route, incorporating novel catalysts and reaction conditions to improve efficiency. The compound's structure, featuring a cyclohexenyl moiety and a difluorophenyl group, has been shown to interact with specific protein targets, making it a candidate for further drug development. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's identity and purity.

Mechanistic studies have revealed that N'-2-(cyclohex-1-en-1-yl)ethyl-N-(2,4-difluorophenyl)ethanediamide exhibits inhibitory activity against certain enzymes involved in inflammatory and proliferative pathways. In vitro assays have demonstrated its ability to suppress the activity of key signaling molecules, suggesting potential applications in treating conditions such as cancer and autoimmune diseases. Additionally, the compound's pharmacokinetic properties, including its stability and bioavailability, have been evaluated in preclinical models, with encouraging results.

Recent in vivo studies have further explored the therapeutic potential of this compound. Animal models of disease have shown that administration of N'-2-(cyclohex-1-en-1-yl)ethyl-N-(2,4-difluorophenyl)ethanediamide leads to significant reductions in disease markers, with minimal adverse effects. These findings underscore the compound's potential as a lead candidate for further drug development. However, additional studies are needed to fully elucidate its safety profile and efficacy in human trials.

In conclusion, N'-2-(cyclohex-1-en-1-yl)ethyl-N-(2,4-difluorophenyl)ethanediamide represents a promising avenue for research in the chemical biology and pharmaceutical fields. Its unique structural attributes and biological activity make it a compelling subject for further investigation. As research progresses, this compound may pave the way for novel therapeutic strategies addressing unmet medical needs.